Cas no 2227952-33-0 (tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate)

tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate structure
2227952-33-0 structure
Product Name:tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate
CAS No:2227952-33-0
MF:C14H26N2O2
MW:254.368443965912
CID:5813351
PubChem ID:165710938
Update Time:2023-12-28

tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate
    • EN300-1884394
    • tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
    • 2227952-33-0
    • Inchi: 1S/C14H26N2O2/c1-9(15)5-6-11-10-7-12(11)16(8-10)13(17)18-14(2,3)4/h9-12H,5-8,15H2,1-4H3/t9?,10-,11?,12-/m0/s1
    • InChI Key: FZZKBEDOLBPMJY-ADPBJBESSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2CCC(C)N)=O

Computed Properties

  • Exact Mass: 254.199428076g/mol
  • Monoisotopic Mass: 254.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.6Ų

tert-butyl (1S,4R)-5-(3-aminobutyl)-2-azabicyclo2.1.1hexane-2-carboxylate Pricemore >>

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